N-[(2,5-difluorophenyl)methyl]thian-3-amine

• IUPAC Name: N-[(2,5-difluorophenyl)methyl]thian-3-amine
• InChI: InChI=1S/C12H15F2NS/c13-10-3-4-12(14)9(6-10)7-15-11-2-1-5-16-8-11/h3-4,6,11,15H,1-2,5,7-8H2
• InChI Key: ICZBYMDECVRECB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)NCC2=C(C=CC(=C2)F)F
• Molecular Formula: C12H15F2NS
• Molecular Weight: 243.32 g/mol

Description

N-[(2,5-difluorophenyl)methyl]thian-3-amine, also known as DFT1, is a chemical compound used in scientific research. It is a thian-based compound that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-[(2,5-difluorophenyl)methyl]thian-3-amine is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins that are essential for the survival and growth of cancer cells, viruses, and bacteria.
Biochemical and Physiological Effects:
N-[(2,5-difluorophenyl)methyl]thian-3-amine has been shown to have minimal toxicity in vitro and in vivo studies. It has been found to be well-tolerated in animal studies, with no adverse effects observed at therapeutic doses. N-[(2,5-difluorophenyl)methyl]thian-3-amine has also been shown to have a low potential for drug-drug interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2,5-difluorophenyl)methyl]thian-3-amine in lab experiments is its high purity and excellent yields. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using N-[(2,5-difluorophenyl)methyl]thian-3-amine is its limited solubility in water, which may affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for the research and development of N-[(2,5-difluorophenyl)methyl]thian-3-amine. One potential application is in the treatment of drug-resistant bacterial infections. N-[(2,5-difluorophenyl)methyl]thian-3-amine has shown promising results in vitro against various strains of drug-resistant bacteria, and further studies are needed to evaluate its efficacy in vivo. Another potential application is in the development of novel anticancer therapies. N-[(2,5-difluorophenyl)methyl]thian-3-amine has been shown to inhibit the growth of various cancer cell lines, and further studies are needed to evaluate its potential as a cancer treatment. Overall, N-[(2,5-difluorophenyl)methyl]thian-3-amine has shown great potential in various scientific research applications, and further studies are needed to fully understand its mechanism of action and potential therapeutic benefits.

Synthesis Methods

N-[(2,5-difluorophenyl)methyl]thian-3-amine can be synthesized through a multi-step process. The first step involves the preparation of 2,5-difluorobenzyl chloride, which is then reacted with thian-3-amine to produce N-[(2,5-difluorophenyl)methyl]thian-3-amine. This synthesis method has been optimized to produce high yields of N-[(2,5-difluorophenyl)methyl]thian-3-amine with excellent purity.

Scientific Research Applications

N-[(2,5-difluorophenyl)methyl]thian-3-amine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and antibacterial properties. In cancer research, N-[(2,5-difluorophenyl)methyl]thian-3-amine has been found to inhibit the growth of various cancer cell lines. In viral research, N-[(2,5-difluorophenyl)methyl]thian-3-amine has been shown to inhibit the replication of influenza virus. In bacterial research, N-[(2,5-difluorophenyl)methyl]thian-3-amine has been shown to have antibacterial activity against various strains of bacteria.